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Compound of Interest

Compound Name: NBI-27914 hydrochloride

Cat. No.: B560224 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NBI-27914 hydrochloride is a selective, non-peptide corticotropin-releasing factor 1 (CRF1)

receptor antagonist with a high binding affinity (Ki = 1.7 nM).[1][2][3] It demonstrates no

significant activity at CRF2 receptors, making it a valuable tool for investigating the

physiological and pathological roles of the CRF1 receptor signaling pathway.[2] This pathway is

implicated in stress-related disorders, anxiety, and neuroinflammation.[4][5] These application

notes provide detailed protocols for the solubilization of NBI-27914 hydrochloride in

commonly used laboratory solvents, DMSO and ethanol, to facilitate its use in in vitro and in

vivo research settings.

Data Presentation: Solubility
The solubility of NBI-27914 hydrochloride in dimethyl sulfoxide (DMSO) and ethanol is

summarized below. It is important to note that for precise molar calculations, researchers

should always refer to the batch-specific molecular weight provided on the product's certificate

of analysis.
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 mM 43.42 mg/mL

Sonication is

recommended to aid

dissolution.[6][7] Use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[8]

Ethanol 100 mM 43.42 mg/mL
Sonication may be

beneficial.[6]

The above data is based on a molecular weight of 470.66 g/mol for NBI-27914 hydrochloride.

[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
NBI-27914 Hydrochloride
This protocol describes the preparation of a 10 mM stock solution in either DMSO or ethanol.

Materials:

NBI-27914 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (200 proof)

Sterile, conical polypropylene or glass vial

Calibrated micropipettes

Vortex mixer

Sonicator (optional, but recommended)
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Procedure:

Determine the Mass: Weigh the desired amount of NBI-27914 hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.71 mg (based on a MW of 470.66 g/mol ).

Solvent Addition: Add the appropriate volume of the chosen solvent (DMSO or ethanol) to

the vial containing the NBI-27914 hydrochloride powder.

Dissolution:

Cap the vial securely.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[6][7]

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[8] Ensure vials are tightly sealed to prevent moisture

absorption.

Protocol 2: Preparation of an In Vivo Dosing Solution
(Suspension)
For some in vivo applications, a suspension may be required. The following is an example

protocol for preparing a 1 mg/mL suspension.

Materials:
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10 mg/mL NBI-27914 hydrochloride in DMSO (prepared as per Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

To prepare 1 mL of a 1 mg/mL working solution, begin by taking 100 µL of a 10 mg/mL clear

DMSO stock solution of NBI-27914.[8]

Add the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.[8]

To this mixture, add 50 µL of Tween-80 and mix until uniform.[8]

Finally, add 450 µL of sterile saline to bring the total volume to 1 mL and mix thoroughly.[8]

This will result in a uniform suspension suitable for oral or intraperitoneal administration.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Step 1: Preparation

Step 2: Dissolution

Step 3: Finalization

Weigh NBI-27914 HCl

Add Solvent (DMSO or Ethanol)

Vortex for 1-2 min

Sonicate for 5-10 min
(if necessary)

If not fully dissolved

Visually Inspect for Clarity

Aliquot into single-use volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing NBI-27914 hydrochloride stock solution.
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Signaling Pathway: CRF1 Receptor Antagonism
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Caption: NBI-27914 hydrochloride blocks the CRF1 receptor signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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